![molecular formula C16H11BrN4S B294820 3-Benzyl-6-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B294820.png)
3-Benzyl-6-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
3-Benzyl-6-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has generated significant interest in the scientific community due to its potential applications in various fields. This compound belongs to the class of triazolo-thiadiazoles, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 3-Benzyl-6-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. For example, studies have shown that this compound inhibits the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and repair. It has also been reported to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific application and concentration used. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth. In microbial cells, it has been reported to disrupt cell membrane integrity and inhibit cell division. In animal studies, it has been shown to reduce inflammation and improve immune function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-Benzyl-6-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its diverse biological activities, which make it a valuable tool for studying various biological processes. Another advantage is its relatively low toxicity compared to other compounds with similar activities. However, one limitation is its low solubility in water, which can make it difficult to use in certain experimental setups.
Future Directions
There are several future directions for research on 3-Benzyl-6-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of research is the optimization of its biological activity through structure-activity relationship studies. Additionally, more studies are needed to fully understand the mechanism of action of this compound and its potential applications in different fields. Finally, there is a need for more in vivo studies to evaluate its safety and efficacy as a potential drug candidate.
Conclusion
In conclusion, this compound is a versatile compound with potential applications in various fields. Its diverse biological activities make it a valuable tool for studying different biological processes. While its mechanism of action is not fully understood, it has shown promising results as an anticancer agent, antimicrobial agent, and anti-inflammatory agent. Future research is needed to fully understand its potential and limitations.
Synthesis Methods
The synthesis of 3-Benzyl-6-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature using different methods. One of the most common methods involves the reaction of 4-bromobenzaldehyde with thiosemicarbazide in the presence of acetic acid to yield 4-bromo-1-(thiosemicarbazonyl)benzaldehyde. This intermediate is then reacted with benzyl isocyanide in the presence of triethylamine to afford the final product.
Scientific Research Applications
3-Benzyl-6-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in diverse fields such as medicine, agriculture, and material science. In medicine, this compound has shown promising results as an anticancer agent, antimicrobial agent, and anti-inflammatory agent. In agriculture, it has been tested as a potential herbicide and insecticide. In material science, it has been explored for its application as a corrosion inhibitor and as a component in organic electronics.
Properties
Molecular Formula |
C16H11BrN4S |
---|---|
Molecular Weight |
371.3 g/mol |
IUPAC Name |
3-benzyl-6-(4-bromophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C16H11BrN4S/c17-13-8-6-12(7-9-13)15-20-21-14(18-19-16(21)22-15)10-11-4-2-1-3-5-11/h1-9H,10H2 |
InChI Key |
LFIRMPZKLORPBW-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C4=CC=C(C=C4)Br |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C4=CC=C(C=C4)Br |
Origin of Product |
United States |
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